Cas no 935765-04-1 (Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate)

• Product Name: Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate
• CAS No: 935765-04-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5711177
• PubChem ID: 8027299
• Update Time: 2025-10-28

Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate

• Inchi： 1S/C12H19NO2/c1-4-15-12(14)11(9-10(2)3)13-7-5-6-8-13/h5-8,10-11H,4,9H2,1-3H3/t11-/m0/s1
• InChI Key： ZQQLFDUELNLZPT-NSHDSACASA-N
• SMILES： O(CC)C([C@H](CC(C)C)N1C=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate

Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate: A Comprehensive Overview

Ethyl (2S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoate, with the CAS registry number 935765-04-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate is characterized by a chiral center at the second carbon atom, which imparts stereochemical specificity to the molecule. This stereochemistry is crucial for its biological activity, as it determines the compound's interaction with target proteins. The presence of a pyrrole ring further enhances its chemical versatility, enabling it to participate in various biochemical reactions. Recent research has demonstrated that this compound exhibits selective binding affinity for certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders.

One of the most intriguing aspects of Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate is its ability to act as a bioisostere in drug design. Bioisosteres are structural analogs that maintain similar pharmacological profiles while offering improved pharmacokinetic properties. By replacing certain functional groups with more favorable alternatives, this compound has been shown to enhance drug delivery efficiency and reduce off-target effects. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted its potential as a lead compound for developing novel anti-inflammatory agents.

From a synthetic perspective, the preparation of Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate involves a multi-step process that includes asymmetric catalysis and coupling reactions. The use of chiral catalysts ensures high enantiomeric excess, which is essential for maintaining the compound's biological activity. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound on a larger scale, facilitating its transition from the laboratory to preclinical testing.

In terms of pharmacokinetics, Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate demonstrates favorable absorption and distribution properties. Preclinical studies indicate that it achieves optimal plasma concentrations upon oral administration, making it suitable for chronic disease management. Additionally, its metabolic profile suggests minimal toxicity, which is a critical factor for long-term therapeutic use.

Looking ahead, the potential applications of Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate are vast and varied. Its ability to modulate GPCRs positions it as a valuable tool in the development of treatments for conditions such as chronic pain, inflammation, and neurodegenerative diseases. Furthermore, ongoing research into its epigenetic effects may unlock new avenues for cancer therapy.

In conclusion, Ethyl (2S)-4-Methyl-2-(pyrrolidinyl)pentanoate represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, underscores its potential as a cornerstone in future drug development efforts.